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Compound of Interest

Compound Name: Spinetoram J

Cat. No.: B070859 Get Quote

Experimental Protocols
Reagents and Materials

Solvents: Acetonitrile (ACN), Methanol (MeOH), Ethyl Acetate (EA) (all LC-MS grade)

Water: Deionized or Milli-Q water

Reagents: Ammonium acetate, Formic acid

Standards: Certified reference material of Spinetoram J

dSPE Sorbents: Primary Secondary Amine (PSA),

To cite this document: BenchChem. [LC-MS/MS method for detecting Spinetoram J
residues]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b070859#lc-ms-ms-method-for-detecting-spinetoram-
j-residues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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